Cas no 2734774-93-5 (N-cyclohexyl-2,3-difluoro-4-methylbenzamide)

• Product Name: N-cyclohexyl-2,3-difluoro-4-methylbenzamide
• CAS No: 2734774-93-5
• MF: C₁₄H₁₇F₂NO
• MW: 253.29
• CID: 5079782
• Update Time: 2026-03-01

N-cyclohexyl-2,3-difluoro-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2,3-difluoro-4-methylbenzamide

• Inchi： 1S/C14H17F2NO/c1-9-7-8-11(13(16)12(9)15)14(18)17-10-5-3-2-4-6-10/h7-8,10H,2-6H2,1H3,(H,17,18)
• InChI Key： PRKITAMADQHWAN-UHFFFAOYSA-N
• SMILES： C1(=C(C(=O)NC2CCCCC2)C=CC(C)=C1F)F

Additional information on N-cyclohexyl-2,3-difluoro-4-methylbenzamide

Comprehensive Overview of N-cyclohexyl-2,3-difluoro-4-methylbenzamide (CAS No. 2734774-93-5)

N-cyclohexyl-2,3-difluoro-4-methylbenzamide (CAS No. 2734774-93-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This benzamide derivative is characterized by its unique structural features, including a cyclohexyl group and difluoromethyl substitutions, which contribute to its potential applications in drug discovery and agrochemical research. The compound's molecular formula and precise stereochemistry make it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated benzamides has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in N-cyclohexyl-2,3-difluoro-4-methylbenzamide as a potential scaffold for developing novel enzyme inhibitors or receptor modulators. Its CAS number 2734774-93-5 is frequently searched in chemical databases, reflecting its growing relevance in high-throughput screening and combinatorial chemistry.

The synthesis of N-cyclohexyl-2,3-difluoro-4-methylbenzamide typically involves multi-step organic reactions, including amide coupling and fluorination processes. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural verification. This compound's lipophilicity and steric hindrance properties are often discussed in forums focused on drug design optimization, aligning with current trends in AI-driven molecular modeling.

From an industrial perspective, CAS 2734774-93-5 is explored for its utility in crop protection formulations, where its difluoro-methyl moiety may enhance pesticidal activity. Environmental studies also investigate its biodegradation pathways, addressing the broader societal focus on green chemistry and sustainable agrochemicals. These aspects make it a recurring keyword in searches related to next-generation agrochemicals.

Analytical challenges associated with N-cyclohexyl-2,3-difluoro-4-methylbenzamide include its detection in trace amounts using LC-MS methods, a topic frequently queried in analytical chemistry communities. Furthermore, its crystal structure and polymorphism are subjects of ongoing research, particularly in the context of pharmaceutical solid-state chemistry.

In conclusion, N-cyclohexyl-2,3-difluoro-4-methylbenzamide (CAS No. 2734774-93-5) represents a versatile compound bridging multiple scientific disciplines. Its intersection with trending topics like precision agriculture, computational chemistry, and environmental safety ensures continued relevance in both academic and industrial settings. Future studies may further elucidate its role in addressing global challenges such as food security and drug-resistant pathogens.